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Compound of Interest

Compound Name: Cyclopentadecanone

Cat. No.: B167302 Get Quote

Introduction
Cyclopentadecanone, a macrocyclic musk, is a synthetic fragrance ingredient valued for its

persistent and warm musk scent.[1] Its chemical and physical properties, including high stability

and a distinct mass spectral profile, make it an excellent candidate for use as an internal

standard in analytical chemistry. This document provides detailed application notes and

protocols for the use of Cyclopentadecanone as an internal standard for the quantitative

analysis of other fragrance compounds by Gas Chromatography-Mass Spectrometry (GC-MS).

Cyclopentadecanone is particularly well-suited for the analysis of other macrocyclic,

polycyclic, or nitro-musk compounds in complex matrices such as cosmetics, personal care

products, and environmental samples.[2][3] The use of an internal standard is crucial for

correcting variations in sample preparation, injection volume, and instrument response, thereby

improving the accuracy and precision of quantitative results.[4]

Physicochemical Properties of Cyclopentadecanone
A thorough understanding of the physicochemical properties of Cyclopentadecanone is

essential for its effective use as an analytical standard.
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Property Value Reference

Chemical Formula C₁₅H₂₈O [5]

Molecular Weight 224.38 g/mol [5]

CAS Number 502-72-7 [5]

Appearance
White to off-white crystalline

solid
[5]

Melting Point 63-67 °C [5]

Boiling Point 333.3 °C at 760 mmHg [5]

Solubility

Soluble in organic solvents

(e.g., ethanol, acetone,

hexane)

[6]

Application: Quantification of Galaxolide in a Cream
Base
This protocol outlines the use of Cyclopentadecanone as an internal standard for the

quantification of Galaxolide (HHCB), a common polycyclic musk, in a cosmetic cream matrix.

Principle
A known amount of Cyclopentadecanone (internal standard) is added to the cream sample

containing an unknown quantity of Galaxolide (analyte). The sample is then extracted, and the

extract is analyzed by GC-MS. The ratio of the peak area of the analyte to the peak area of the

internal standard is used to determine the concentration of the analyte from a calibration curve.

[4]

Materials and Reagents
Cyclopentadecanone (Internal Standard, IS): Analytical standard grade (≥98% purity)

Galaxolide (Analyte): Analytical standard grade (≥98% purity)

Solvents: Hexane, Acetone (HPLC grade or equivalent)
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Anhydrous Sodium Sulfate

Cream Base: A cosmetic cream product known to be free of Galaxolide and

Cyclopentadecanone.

Laboratory Equipment: Volumetric flasks, pipettes, vials with PTFE-lined caps, vortex mixer,

centrifuge, ultrasonic bath.

Experimental Protocols
3.1. Preparation of Stock and Standard Solutions

Internal Standard Stock Solution (IS Stock): Accurately weigh approximately 25 mg of

Cyclopentadecanone and dissolve it in hexane in a 25 mL volumetric flask to obtain a

concentration of 1000 µg/mL.

Analyte Stock Solution (Analyte Stock): Accurately weigh approximately 25 mg of Galaxolide

and dissolve it in hexane in a 25 mL volumetric flask to obtain a concentration of 1000

µg/mL.

Calibration Standards: Prepare a series of calibration standards by adding appropriate

volumes of the Analyte Stock solution to volumetric flasks and diluting with hexane. To each

calibration standard, add a constant amount of the IS Stock solution to achieve a final IS

concentration of 10 µg/mL. A typical calibration range for Galaxolide is 1-100 µg/mL.[2]

3.2. Sample Preparation

Accurately weigh approximately 1 g of the cream sample into a 15 mL centrifuge tube.

Spike the sample with 100 µL of the 100 µg/mL Cyclopentadecanone internal standard

working solution.

Add 5 mL of a hexane:acetone (1:1, v/v) mixture to the tube.

Vortex for 2 minutes to ensure thorough mixing.

Place the tube in an ultrasonic bath for 15 minutes.
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Centrifuge at 4000 rpm for 10 minutes.

Carefully transfer the supernatant (organic layer) to a clean tube containing anhydrous

sodium sulfate to remove any residual water.

The extract is now ready for GC-MS analysis.
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Sample Preparation Workflow

1. Weigh 1g of Cream Sample

2. Spike with Cyclopentadecanone (IS)

3. Add Hexane:Acetone (1:1)

4. Vortex for 2 min

5. Ultrasonicate for 15 min

6. Centrifuge at 4000 rpm

7. Transfer Supernatant

8. Dry with Na2SO4

9. GC-MS Analysis
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Data Analysis Workflow

Integrate Peak Areas
(Analyte & IS)

Calculate Area Ratio
(Analyte/IS) Plot Calibration Curve

for standards Determine Analyte Concentration
in Sample

for samples

Perform Linear Regression

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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